Cas no 210057-23-1 ((R,R)-Et-Duphos-Rh(I) Tetrafluoroborate)
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate Chemical and Physical Properties
Names and Identifiers
-
- (-)-1,2-Bis[(2R,5R)-dimethylphospholano]benzene(cyclooctadiene)rhodium(I) tetrafluoroborate
- (-)-1,2-Bis[(2R,5R)-dimethylphospholano)benzene(cyclooctadiene]rhodium(I) BF4
- (1Z,5Z)-cycloocta-1,5-diene,(2R,5R)-1-[2-[(2R,5R)-2,5-dimethylphospholan-1-yl]phenyl]-2,5-dimethylphospholane,rhodium,tetrafluoroborate
- (1Z,5Z)-cycloocta-1,5-diene
- [((R,R)-Me-DuPhos)Rh(COD)]BF4
- [[(R,R)-MeDuPhOS]Rh (COD)]BF4
- [Rh((S,S)-Me-DuPhos)(COD)]BF4
- [Rh(1,2-bis(2,5-dimethylphospholanyl)benzene)(1,5-cyclooctadiene)]BF4
- [Rh(COD)(MeDuPHOS)][BF4]
- [Rh(COD)(Me-DuPhos)]BF4
- {Rh[(R,R)-Me-Duphos](COD)}BF4
- 1,2-Bis[(2R,5R)-2,5-dimethylphospholano]benzene(cyclooctadiene)rhodium(I) tetrafluoroborate
- AC1NWBP0
- DTXSID90420657
- Rhodium(1+), [(1,2,5,6-eta)-1,5-cyclooctadiene][(2R,2'R,5R,5'R)-1,1'-(1,2-phenylene)bis[2,5-dimethylphospholane-kappaP]]-, tetrafluoroborate(1-)
- (1Z, 5Z)-cycloocta-1, 5-diene;(2R, 5R)-1-[2-[(2R, 5R)-2, 5-dimethylphospholan-1-yl]phenyl]-2, 5-dimethylphospholane;rhodium;tetrafluoroborate
- (-)-1,2-Bis((2R,5R)-2,5-dimethylphospholano)benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
- 210057-23-1
- (1Z,5Z)-Cycloocta-1,5-diene;(2R,5R)-1-[2-[(2R,5R)-2,5-dimethylphospholan-1-yl]phenyl]-2,5-dimethylphospholane;rhodium;tetrafluoroborate
- J-013761
- ZUMNNKGIZSDCBZ-MYDVBLLJSA-N
- (R,R)-Et-Duphos-Rh(I) Tetrafluoroborate
-
- MDL: MFCD01862466
- Inchi: 1S/C18H28P2.C8H12.BF4.Rh/c1-13-9-10-14(2)19(13)17-7-5-6-8-18(17)20-15(3)11-12-16(20)4;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h5-8,13-16H,9-12H2,1-4H3;1-2,7-8H,3-6H2;;/q;;-1;/b;2-1-,8-7-;;/t13-,14-,15-,16-;;;/m1.../s1
- InChI Key: ZUMNNKGIZSDCBZ-MYDVBLLJSA-N
- SMILES: [Rh].P1(C2=CC=CC=C2P2[C@H](C)CC[C@H]2C)[C@H](C)CC[C@H]1C.F[B-](F)(F)F.C1C=CCCC=CC1 |c:27,31|
Computed Properties
- Exact Mass: 604.16900
- Monoisotopic Mass: 604.16894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 34
- Rotatable Bond Count: 2
- Complexity: 369
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Orange crystal
- Boiling Point: 415°C at 760 mmHg
- Flash Point: 216.3°C
- Water Partition Coefficient: Insoluble
- PSA: 27.18000
- LogP: 8.72020
- Solubility: Not available
- Sensitiveness: air sensitive
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S24/25
- Safety Term:S24/25
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB130269-100 mg |
(-)-1,2-Bis((2R,5R)-2,5-dimethylphospholano)benzene(cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; . |
210057-23-1 | 98% | 100 mg |
€119.00 | 2023-07-20 | |
| abcr | AB130269-500 mg |
(-)-1,2-Bis((2R,5R)-2,5-dimethylphospholano)benzene(cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; . |
210057-23-1 | 98% | 500 mg |
€484.00 | 2023-07-20 | |
| abcr | AB130269-2 g |
(-)-1,2-Bis((2R,5R)-2,5-dimethylphospholano)benzene(cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; . |
210057-23-1 | 98% | 2 g |
€1,563.00 | 2023-07-20 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 675520-100MG |
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate |
210057-23-1 | 100MG |
¥1355.37 | 2022-02-24 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 675520-500MG |
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate |
210057-23-1 | 500MG |
¥4682.87 | 2022-02-24 | ||
| TRC | B015857-25mg |
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate |
210057-23-1 | 25mg |
$ 190.00 | 2023-04-19 | ||
| TRC | B015857-50mg |
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate |
210057-23-1 | 50mg |
$ 287.00 | 2023-04-19 | ||
| TRC | B015857-100mg |
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate |
210057-23-1 | 100mg |
$ 442.00 | 2023-04-19 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 45-0158-2g |
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate |
210057-23-1 | 98+%(R,R)-Me-DUPHOS-Rh | 2g |
21945CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 45-0158-100mg |
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate |
210057-23-1 | 98+%(R,R)-Me-DUPHOS-Rh | 100mg |
1581CNY | 2021-05-10 |
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on (R,R)-Et-Duphos-Rh(I) Tetrafluoroborate
(R,R)-Et-Duphos-Rh(I) Tetrafluoroborate: A Comprehensive Overview
The compound with CAS No. 210057-23-1, commonly referred to as (R,R)-Et-Duphos-Rh(I) Tetrafluoroborate, is a highly specialized organometallic compound that has garnered significant attention in the fields of catalysis, materials science, and organic synthesis. This compound is a rhodium complex featuring a unique chiral ligand system, which makes it particularly valuable for asymmetric catalysis. The Duphos ligand, derived from the diphosphine family, plays a crucial role in determining the compound's catalytic properties and selectivity.
Recent advancements in organometallic chemistry have highlighted the potential of (R,R)-Et-Duphos-Rh(I) Tetrafluoroborate in facilitating enantioselective reactions. For instance, studies have demonstrated its effectiveness in asymmetric hydrogenation of ketones and alkenes, which are critical steps in the synthesis of pharmaceutical intermediates and fine chemicals. The tetrafluoroborate counterion not only stabilizes the rhodium center but also enhances the compound's solubility and reactivity under various reaction conditions.
The synthesis of (R,R)-Et-Duphos-Rh(I) Tetrafluoroborate involves a multi-step process that begins with the preparation of the Duphos ligand. This ligand is synthesized via a diastereoselective route, ensuring the correct stereochemistry required for the chiral environment around the rhodium center. The subsequent coordination of rhodium(III) or rhodium(I) ions with the Duphos ligand is carefully controlled to achieve high purity and stability. The final product is characterized using advanced spectroscopic techniques such as X-ray crystallography and NMR spectroscopy to confirm its structure and stereochemistry.
In terms of applications, (R,R)-Et-Duphos-Rh(I) Tetrafluoroborate has been extensively used in industrial processes due to its high turnover numbers and excellent enantioselectivity. For example, it has been employed in the production of chiral building blocks for drug molecules, such as those used in anti-inflammatory agents and antiviral therapies. The compound's ability to operate under mild reaction conditions also makes it an attractive option for green chemistry initiatives.
Recent research has explored the use of (R,R)-Et-Duphos-Rh(I) Tetrafluoroborate in cross-coupling reactions, particularly in the presence of other transition metals or co-catalysts. These studies have revealed its potential for facilitating C-H activation and other challenging transformations with high efficiency. Furthermore, investigations into its electronic structure using density functional theory (DFT) have provided deeper insights into its catalytic mechanism, paving the way for rational design of next-generation catalysts.
The stability and recyclability of (R,R)-Et-Duphos-Rh(I) Tetrafluoroborate are additional factors contributing to its widespread use in industrial settings. Unlike some other organometallic catalysts that degrade under certain conditions, this compound exhibits remarkable resilience, allowing it to be reused multiple times without significant loss of activity or selectivity. This property not only reduces operational costs but also aligns with sustainability goals by minimizing waste generation.
In conclusion, (R,R)-Et-Duphos-Rh(I) Tetrafluoroborate stands as a testament to the ingenuity of modern organometallic chemistry. Its unique combination of chiral ligands, efficient catalytic performance, and versatile applications positions it as a key player in contemporary chemical research and industry. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future advancements in asymmetric catalysis and beyond remains both promising and exciting.
210057-23-1 ((R,R)-Et-Duphos-Rh(I) Tetrafluoroborate) Related Products
- 228121-39-9((R,R)-Et-Duphos-Rh)
- 213343-64-7((S,S)-Et-DUPHOS-Rh)
- 79255-71-3([1,4-BIS(DIPHENYLPHOSPHINO)BUTANE](1,5-CYCLOOCTADIENE)RHODIUM(I) TETRA-FLUOROBORATE)
- 569650-64-2((+)-1,2-bis((2r,5r)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium (i) tetrafluoroborate)
- 849773-97-3((1Z,5Z)-cycloocta-1,5-diene,(2R,5R)-1-cyclopenta-2,4-dien-1-yl-2,5-di(propan-2-yl)phospholane,iron(2+),rhodium,tetrafluoroborate)
- 1000393-36-1(1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate)
- 205064-10-4((1,2,5,6-η)-1,5-Cyclooctadiene(2S,2'S,5S,5'S)-1,1'-(1,2-phenylene)bis2,5-dimethylphospholane-κP-rhodium Tetrafluoroborate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)